Cas no 193538-14-6 (2H,3H-imidazo2,1-b1,3thiazole-6-carboxylic acid)

• Product Name: 2H,3H-imidazo2,1-b1,3thiazole-6-carboxylic acid
• CAS No: 193538-14-6
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• MDL: MFCD03419466
• CID: 116382
• PubChem ID: 19350139
• Update Time: 2025-07-22

2H,3H-imidazo2,1-b1,3thiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-carboxylicacid, 2,3-dihydro-
• 2,3-dihydroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• Imidazo[2,1-b]thiazole-6-carboxylic acid, 2,3-dihydro- (9CI)
• 2H,3H-imidazo2,1-b1,3thiazole-6-carboxylic acid
• AKOS022711207
• Z1216816344
• 193538-14-6
• DTXSID30598268
• Imidazo[2,1-b]thiazole-6-carboxylic acid,2,3-dihydro-(9ci)
• 2,3-Dihydroimidazo[2,1-b]thiazole-6-carboxylicacid
• EN300-219403
• 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid
• 2,3-Dihydroimidazo[2,1-b]thiazole-6-carboxylic acid

• MDL： MFCD03419466
• Inchi： 1S/C6H6N2O2S/c9-5(10)4-3-8-1-2-11-6(8)7-4/h3H,1-2H2,(H,9,10)
• InChI Key： VFWWRDRRCANUPD-UHFFFAOYSA-N
• SMILES： S1C2=NC(C(=O)O)=CN2CC1

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 55.12

Additional information on 2H,3H-imidazo2,1-b1,3thiazole-6-carboxylic acid

Introduction to 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 193538-14-6)

2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid, identified by its CAS number 193538-14-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazothiazole class, a scaffold known for its broad biological activity and potential therapeutic applications. The unique structural features of this molecule, including the fused imidazole and thiazole rings, contribute to its distinctive chemical and pharmacological properties.

The imidazothiazole core is a privileged structure in drug discovery, frequently incorporated into molecules targeting various diseases due to its ability to interact with biological macromolecules in multiple ways. The carboxylic acid functionality at the 6-position of the 2H,3H-imidazo[2,1-b][1,3]thiazole scaffold not only enhances solubility but also provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and high-throughput screening have highlighted the 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid as a promising candidate for further investigation. Studies suggest that this compound exhibits potential inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The imidazothiazole moiety is particularly noted for its ability to modulate immune responses, making it a valuable scaffold for developing immunomodulatory agents.

In the context of drug development, the synthesis of 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid has been optimized through various synthetic routes to improve yield and purity. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry to achieve efficient production scales suitable for preclinical studies. The carboxylic acid derivative can be further functionalized via esterification or amidation to enhance bioavailability and target specificity.

One of the most compelling aspects of 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid is its potential role in addressing unmet medical needs. Emerging research indicates that derivatives of this compound may exhibit antiviral and anti-inflammatory properties. For instance, modifications at the 2- and 5-positions of the imidazothiazole ring have been shown to enhance binding affinity to viral proteases and inflammatory cytokine receptors. Such findings underscore the importance of this scaffold in developing novel therapeutic strategies.

The pharmacokinetic profile of 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid is another critical area of interest. Preclinical studies have demonstrated moderate oral bioavailability and reasonable tissue distribution following administration. These characteristics are favorable for developing oral formulations that could improve patient compliance compared to injectable therapies. Additionally, the compound’s metabolic stability suggests that it may exhibit a prolonged half-life in vivo, potentially reducing dosing frequency.

From a medicinal chemistry perspective, the versatility of 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid lies in its ability to serve as a molecular building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the imidazothiazole core and evaluating biological responses, researchers can identify key structural determinants responsible for therapeutic efficacy. This approach has already led to several patents and ongoing clinical trials exploring derivatives with improved pharmacological profiles.

The regulatory landscape for compounds like 2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid is also evolving in response to new scientific discoveries. Regulatory agencies increasingly recognize the value of heterocyclic scaffolds in drug development and have streamlined pathways for evaluating their safety and efficacy. This trend bodes well for compounds entering clinical development pipelines that incorporate imidazothiazole motifs.

In conclusion,2H,3H-imidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 193538-14-6) represents a fascinating example of how structural complexity can translate into biological function. Its unique chemical properties make it a compelling candidate for further exploration in pharmaceutical research. As new synthetic techniques and computational tools become available, this compound will undoubtedly continue to play a significant role in advancing therapeutic interventions across multiple disease areas.